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Compound Name: 2,3,3'-Trichlorobiphenyl

Cat. No.: B164848 Get Quote

Polychlorinated biphenyls (PCBs) are a class of synthetic organochlorine compounds that were

extensively manufactured for a variety of industrial applications, including as dielectric and

coolant fluids in electrical equipment, heat transfer fluids, and plasticizers.[1] Their chemical

stability, low flammability, and insulating properties made them commercially valuable.

However, these same properties contribute to their extreme persistence in the environment.[2]

The discovery of their environmental toxicity and classification as persistent organic pollutants

(POPs) led to a ban on their production in many countries, including the United States in 1979.

[1][3]

This guide focuses specifically on 2,3,3'-Trichlorobiphenyl, designated as PCB 20 according

to the IUPAC numbering system.[4][5] As a lower-chlorinated congener, PCB 20 exhibits

distinct environmental behaviors compared to its more highly chlorinated counterparts,

influencing its transport, fate, and potential for bioaccumulation. Understanding the lifecycle of

this specific congener is critical for assessing environmental contamination, modeling its

distribution, and developing effective remediation strategies.

Part 1: Environmental Sources and Release
Mechanisms
The presence of PCB 20 in the environment is a direct consequence of both historical industrial

production and ongoing secondary releases. Unlike some congeners that are known to be

inadvertently produced in modern manufacturing processes, the primary origin of PCB 20 is

linked to legacy contamination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 15 Tech Support

https://www.benchchem.com/product/b164848?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Polychlorinated_biphenyl
https://pollution.sustainability-directory.com/area/pcb-environmental-fate/
https://en.wikipedia.org/wiki/Polychlorinated_biphenyl
https://www.epa.gov/pcbs/learn-about-polychlorinated-biphenyls
https://www.benchchem.com/product/b164848?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/02772248609357162
https://commonchemistry.cas.org/detail?ref=38444-84-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Historical Production as a Component of Commercial
Mixtures
PCBs were not manufactured as individual congeners but as complex technical mixtures

known by trade names such as Aroclor (USA), Clophen (Germany), and Kanechlor (Japan).[6]

These mixtures contained a range of PCB congeners with varying degrees of chlorination.[7]

Lower-chlorinated mixtures, such as Aroclor 1221 and 1232, would have contained 2,3,3'-
Trichlorobiphenyl as one of many components. Therefore, the initial release into the

environment occurred through the manufacturing, use, and disposal of these Aroclor products.

Current and Ongoing Environmental Releases
Although their production is banned, significant reservoirs of PCBs remain in the environment

and in older equipment, leading to ongoing releases.[1][8]

Leakage from In-Service and Stored Equipment: Electrical transformers, capacitors, and

other equipment manufactured before the 1979 ban may still contain PCBs.[1][3] Gradual

leaks, spills during maintenance, or improper decommissioning of this equipment can

release PCB 20 into soil and water.

Leaching from Landfills and Waste Sites: Improper disposal of PCB-containing consumer

products and industrial wastes in municipal or hazardous waste landfills is a major

secondary source.[3] Over time, PCBs can leach from these sites, contaminating

surrounding soil, groundwater, and surface water.

Volatilization from Contaminated Media: PCBs can cycle between different environmental

compartments.[8] PCB 20 that is present in contaminated soils or water bodies can volatilize

into the atmosphere and be redistributed over wide areas.[3][8]

Combustion Processes: The incineration of municipal and industrial waste containing

residual PCBs can lead to their release into the atmosphere.[3]

Formation via Transformation of Other PCBs
An important environmental source of lower-chlorinated congeners like PCB 20 is the

degradation of more highly chlorinated PCBs. In anaerobic (oxygen-deficient) environments,

such as deep sediments, microorganisms can progressively remove chlorine atoms from the
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biphenyl structure in a process called reductive dechlorination.[9][10][11] This process can

transform higher-chlorinated, less mobile congeners into lower-chlorinated congeners,

including PCB 20, which may then become more mobile or bioavailable.

Part 2: Environmental Fate, Transport, and
Partitioning
The environmental fate of PCB 20 is dictated by its specific physicochemical properties, which

control its movement and distribution across air, water, soil, and biota. As a trichlorobiphenyl, it

occupies a middle ground in terms of volatility and lipophilicity compared to the full range of

PCB congeners.

Physicochemical Properties of PCB 20
A compound's behavior is a direct result of its chemical structure. The key properties for PCB

20 are summarized below.
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Property Value
Implication for
Environmental Fate

IUPAC Name 2,3,3'-Trichlorobiphenyl
Defines the specific

arrangement of chlorine atoms.

CAS Registry Number 38444-84-7[5] Unique chemical identifier.

Molecular Formula C₁₂H₇Cl₃[5][12]

Molecular Weight 257.5 g/mol [12]
Influences diffusion and

transport.

Log Kₒw (Octanol-Water

Partition Coefficient)
~5.9 (Estimated)[13]

High value indicates strong

lipophilicity, leading to

partitioning into organic matter

and fatty tissues.

Water Solubility Low

Poorly soluble in water, prefers

to adsorb to particles and

sediment.[2]

Vapor Pressure
Relatively Low, but higher than

heavily chlorinated PCBs

Allows for volatilization from

soil and water surfaces,

facilitating atmospheric

transport.[9]

Environmental Partitioning and Long-Range Transport
The journey of PCB 20 through the environment is a continuous cycle of partitioning between

different media.

Atmosphere: Due to its moderate volatility, PCB 20 can be released into the atmosphere

from contaminated surfaces.[8] Once airborne, it can be transported over vast distances

before being redeposited onto land or water through wet (rain, snow) or dry deposition.[3]

This capacity for long-range atmospheric transport is why PCBs are found in remote regions

like the Arctic, far from their original sources.[3]

Water: In aquatic systems, PCB 20's low water solubility means it preferentially adsorbs to

suspended organic particles and settles into the sediment.[8] A smaller fraction remains
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dissolved in the water column, where it is available for uptake by aquatic organisms or for

volatilization to the atmosphere.

Soil and Sediment: Sediments are the primary sink for PCBs in aquatic environments.[11]

Due to its high lipophilicity (high Log Kₒw), PCB 20 binds strongly to the organic carbon

fraction of soil and sediment, making it highly persistent in these compartments.[2][8] This

sequestration reduces its immediate bioavailability but creates a long-term reservoir for

potential future release.
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Environmental cycling and transport pathways for PCB 20.

Bioaccumulation and Biomagnification
The most significant ecological threat posed by PCBs stems from their behavior within living

organisms.
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Bioaccumulation: Because PCB 20 is lipophilic ("fat-loving"), it is readily absorbed by

organisms from their environment (water, soil) and diet, and it accumulates in fatty tissues at

concentrations much higher than in the surrounding medium.[2][9]

Biomagnification: As contaminated organisms are consumed by others higher up the food

chain, the concentration of PCB 20 increases at each successive trophic level.[1][8] This

process leads to the highest concentrations in top predators, including fish, marine

mammals, birds of prey, and humans.[9] While less chlorinated congeners can sometimes be

metabolized and excreted more readily than highly chlorinated ones, they still pose a

significant risk of biomagnification.[9][14]

Part 3: Degradation and Transformation Pathways
Despite their persistence, PCBs are not entirely inert. They undergo slow transformation

through biotic and abiotic processes that alter their structure and toxicity.

Biotic Degradation
Microorganisms have evolved pathways to degrade PCBs, although the effectiveness varies

greatly with the PCB congener and environmental conditions.

Anaerobic Reductive Dechlorination: In oxygen-poor environments like buried sediments,

anaerobic bacteria are the key players in PCB degradation.[11] They use PCBs as electron

acceptors, removing chlorine atoms from the biphenyl rings. This process typically targets

meta and para positioned chlorines first, transforming highly chlorinated PCBs into lower-

chlorinated congeners, which can include PCB 20.[10][11]

Aerobic Oxidation: In oxygen-rich environments (e.g., surface soils and water), aerobic

bacteria can degrade PCBs through an oxidative pathway.[15] The process is initiated by a

biphenyl dioxygenase enzyme, which inserts two hydroxyl groups onto the biphenyl rings.

This is followed by ring cleavage, ultimately breaking the PCB down into chlorobenzoic

acids, which can be further mineralized by other bacteria.[15][16] This pathway is generally

more effective for PCBs with fewer chlorine atoms, like PCB 20, especially those with

adjacent non-chlorinated carbon atoms.[9][17]

Abiotic Degradation
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Non-biological processes also contribute to the breakdown of PCB 20 in the environment.

Photodegradation: Sunlight, particularly in the UV spectrum, can directly break the carbon-

chlorine bonds on the PCB molecule, a process known as direct photolysis.[18][19] In natural

waters, this process is often enhanced by dissolved organic matter (DOM), which absorbs

sunlight and produces reactive species (e.g., hydroxyl radicals, singlet oxygen) that can then

attack and degrade the PCB molecule (indirect photolysis).[18][20][21] Photodegradation is a

significant pathway for the removal of PCBs from sunlit surface waters.

Metabolic Transformation in Eukaryotes
When taken up by higher organisms, including fish, birds, and mammals, PCBs can be

metabolized by enzymes such as the cytochrome P450 system.[1] This process typically

involves oxidation, adding a hydroxyl (-OH) group to the biphenyl structure to form hydroxylated

PCBs (OH-PCBs).[22][23] This transformation generally makes the compound more water-

soluble, facilitating its excretion. However, some of these metabolites can be more toxic than

the parent PCB compound.
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Standard workflow for the analysis of PCB 20 in environmental samples.

Step-by-Step Experimental Protocol
The following describes a generalized protocol based on established EPA methods (e.g.,

Method 8082A) and common laboratory practices. [24] 1. Sample Collection and Storage:

Causality: The primary goal is to obtain a representative sample without introducing external

contamination. [25]* Protocol: Use pre-cleaned glass containers with Teflon-lined caps.

Water samples are typically collected as 1L grab samples. Soil and sediment are collected

with stainless steel tools. Biota samples are wrapped in aluminum foil. All samples should be

stored cool (4°C) and in the dark to prevent degradation.

2. Extraction:
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Causality: To quantitatively transfer PCB 20 from the solid or aqueous sample matrix into an

organic solvent.

Protocol:

Water: Solid-Phase Extraction (SPE) is common. [26]Water is passed through a C18

cartridge, which adsorbs the PCBs. The PCBs are then eluted from the cartridge with a

small volume of organic solvent (e.g., hexane/acetone).

Soil/Sediment/Biota: Soxhlet extraction is a robust method. The sample is mixed with a

drying agent (e.g., sodium sulfate) and extracted with a solvent like hexane/acetone for

16-24 hours. [25] 3. Cleanup and Fractionation:

Causality: Environmental extracts contain many compounds (lipids, pigments, other

pollutants) that can interfere with GC analysis. [25]Cleanup removes these interferences.

Protocol: The solvent extract is concentrated and passed through a chromatography column

packed with an adsorbent like Florisil or silica gel. [24][25]A specific solvent or solvent

mixture is used to elute the PCBs while retaining interfering compounds on the column. This

step is critical for achieving low detection limits.

4. Instrumental Analysis:

Causality: To separate PCB 20 from other PCB congeners and accurately measure its

concentration.

Protocol:

Gas Chromatography (GC): The cleaned extract is injected into a gas chromatograph

equipped with a high-resolution capillary column (e.g., HP-5). [11][25]The column

separates the different PCB congeners based on their boiling points and interaction with

the column's stationary phase.

Detection:

Electron Capture Detector (ECD): Highly sensitive to halogenated compounds, making

it ideal for routine PCB analysis. [24][27]Identification is based on matching the retention
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time of the peak to that of a certified PCB 20 standard.

Mass Spectrometry (MS): Provides definitive confirmation of identity by measuring the

mass-to-charge ratio of the molecule and its fragments. [26]It is more specific than ECD

and is considered the gold standard for confirmation. [7] 5. Quantification:

Causality: To determine the precise concentration of PCB 20 in the original sample.

Protocol: The instrument is calibrated using certified reference standards of 2,3,3'-
trichlorobiphenyl at several known concentrations to create a calibration curve. [24]The

concentration in the sample is calculated by comparing the peak area from the sample

analysis to this calibration curve. Internal and surrogate standards are used throughout the

process to monitor and correct for any analytical losses. [24]

Conclusion
2,3,3'-Trichlorobiphenyl (PCB 20) is a persistent and globally distributed environmental

contaminant. Its primary sources are legacy commercial PCB mixtures and the ongoing release

from aging equipment and contaminated sites. Its environmental fate is characterized by a

dynamic cycle of partitioning between air, water, and soil, with long-range atmospheric

transport enabling its distribution to remote ecosystems. Due to its lipophilic nature, PCB 20

readily bioaccumulates in organisms and biomagnifies through food webs, posing a risk to

ecological and human health. While it undergoes slow degradation via microbial and

photochemical pathways, its persistence necessitates continuous monitoring. The robust

analytical methods developed for its detection allow scientists to track its presence in the

environment, understand its fate, and inform policies aimed at mitigating the long-term impact

of these legacy pollutants.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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